Cas no 898786-73-7 (3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-yl)propiophenone)

• Product Name: 3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-yl)propiophenone
• CAS No: 898786-73-7
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 1947049
• PubChem ID: 24727856
• Update Time: 2025-06-14

3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-yl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3',5'-DIMETHYL-4'-METHOXY-3-(1,3-DIOXAN-2-YL)PROPIOPHENONE
• 3-(1,3-dioxan-2-yl)-1-(4-methoxy-3,5-dimethyl-phenyl)propan-1-one
• LogP
• 3-(1,3-dioxan-2-yl)-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one
• 898786-73-7
• AKOS016023306
• MFCD02261809
• DTXSID80645953
• 3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-yl)propiophenone

• MDL： MFCD02261809
• Inchi： 1S/C16H22O4/c1-11-9-13(10-12(2)16(11)18-3)14(17)5-6-15-19-7-4-8-20-15/h9-10,15H,4-8H2,1-3H3
• InChI Key： NPWBZBWEMJRDLL-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCC(C1C=C(C)C(=C(C)C=1)OC)=O

Computed Properties

• Exact Mass: 278.15200
• Monoisotopic Mass: 278.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 3.03790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-yl)propiophenone

Comprehensive Overview of 3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-yl)propiophenone (CAS No. 898786-73-7)

The compound 3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-yl)propiophenone (CAS No. 898786-73-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-dioxane ring and a propiophenone backbone, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applicability in developing novel bioactive molecules.

One of the key features of 3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-yl)propiophenone is its role in the synthesis of chiral building blocks, which are essential for creating enantioselective drugs. The presence of the methoxy and dimethyl groups enhances its stability and reactivity, making it a preferred choice for catalysis and ligand design. Recent studies have highlighted its potential in green chemistry applications, aligning with the global push for sustainable and eco-friendly synthetic methods.

In the context of drug discovery, this compound has garnered attention for its ability to serve as a precursor for small-molecule inhibitors targeting various enzymes. Its structural complexity allows for modifications that can lead to improved bioavailability and pharmacokinetic properties. As the demand for precision medicine grows, compounds like 3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-yl)propiophenone are becoming indispensable tools for medicinal chemists.

The agrochemical sector also benefits from this compound, particularly in the development of crop protection agents. Its dioxane moiety contributes to the stability of formulations, while the propiophenone core offers a platform for designing herbicides and pesticides with enhanced efficacy. With the rising focus on sustainable agriculture, researchers are exploring its potential to reduce environmental impact while maintaining high performance.

From a synthetic chemistry perspective, the compound's CAS No. 898786-73-7 is often searched in databases for its reaction pathways and derivative synthesis. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its relevance in modern laboratories. These methods not only improve yield but also reduce waste, addressing the industry's need for cost-effective and scalable processes.

In summary, 3',5'-Dimethyl-4'-methoxy-3-(1,3-dioxan-2-yl)propiophenone (CAS No. 898786-73-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural attributes and reactivity profile make it a subject of ongoing research, particularly in areas like green synthesis and drug development. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.